Cas no 2089245-78-1 (Bicyclo[4.2.0]octan-7-amine, (1S,6S,7R)-)

• Product Name: Bicyclo[4.2.0]octan-7-amine, (1S,6S,7R)-
• CAS No: 2089245-78-1
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 5254501
• Update Time: 2025-11-06

Bicyclo[4.2.0]octan-7-amine, (1S,6S,7R)- Chemical and Physical Properties

Names and Identifiers

• rac-(1R,6R,7S)-bicyclo[4.2.0]octan-7-amine
• (1S,6S,7R)-bicyclo[4.2.0]octan-7-amine
• Bicyclo[4.2.0]octan-7-amine, (1S,6S,7R)-

• Inchi： 1S/C8H15N/c9-8-5-6-3-1-2-4-7(6)8/h6-8H,1-5,9H2/t6-,7-,8+/m0/s1
• InChI Key： NTHUTVZYZXXSOR-BIIVOSGPSA-N
• SMILES： N[C@@H]1C[C@@H]2CCCC[C@@H]21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 111
• XLogP3: 1.8
• Topological Polar Surface Area: 26

Additional information on Bicyclo[4.2.0]octan-7-amine, (1S,6S,7R)-

Bicyclo[4.2.0]octan-7-amine, (1S,6S,7R)-: A Comprehensive Overview

Bicyclo[4.2.0]octan-7-amine, also known by its CAS number 2089245-78-1, is a unique bicyclic amine compound with a well-defined stereochemistry as (1S,6S,7R). This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science. The molecule's bicyclic structure provides it with distinct physical and chemical properties, making it a valuable compound for various research and industrial purposes.

The synthesis of Bicyclo[4.2.0]octan-7-amine involves a series of carefully designed organic reactions, including ring-forming processes and stereo-selective amine formation. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric purity, which is crucial for its application in chiral environments such as pharmaceuticals and agrochemicals. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability and cost-effectiveness for industrial production.

In terms of applications, Bicyclo[4.2.0]octan-7-amine has shown promise in the development of novel drug candidates targeting various therapeutic areas. Its rigid bicyclic framework allows for precise molecular interactions with biological targets, such as enzymes and receptors, making it an ideal scaffold for drug design. Recent studies have highlighted its potential as a lead compound in the treatment of neurodegenerative diseases and cancer due to its ability to modulate key cellular pathways.

Moreover, the compound's unique stereochemistry has been leveraged in the creation of advanced materials with tailored mechanical and electronic properties. For instance, researchers have incorporated Bicyclo[4.2.0]octan-7-amine into polymer networks to enhance their mechanical strength and thermal stability. These materials hold potential applications in aerospace engineering and high-performance electronics.

The study of Bicyclo[4.2.0]octan-7-amine has also contributed significantly to our understanding of stereochemical effects on molecular behavior. By examining its interactions with other molecules under various conditions, scientists have gained insights into the principles governing supramolecular chemistry and self-assembling systems.

In conclusion, Bicyclo[4.2.0]octan-7-amine, CAS number 2089245-78-1, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within the chemical sciences.